Cas no 2135614-60-5 (1,6-Diamino-4-(trifluoromethyl)pyridin-2-one)

• Product Name: 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one
• CAS No: 2135614-60-5
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 6316495
• PubChem ID: 138522765
• Update Time: 2025-11-02

1,6-Diamino-4-(trifluoromethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,6-diamino-4-(trifluoromethyl)-1,2-dihydropyridin-2-one
• FFQPRGBQZCTDSF-UHFFFAOYSA-N
• EN300-6739871
• SCHEMBL20875191
• NN1C(C=C(C=C1N)C(F)(F)F)=O
• 1,6-diamino-4-(trifluoromethyl)pyridin-2-one
• 2135614-60-5
• 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one

• Inchi： 1S/C6H6F3N3O/c7-6(8,9)3-1-4(10)12(11)5(13)2-3/h1-2H,10-11H2
• InChI Key： FFQPRGBQZCTDSF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(=C1)N)N)=O)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.4Ų

Additional information on 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one

Comprehensive Overview of 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one (CAS No. 2135614-60-5)

1,6-Diamino-4-(trifluoromethyl)pyridin-2-one (CAS No. 2135614-60-5) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and diamino substitution, exhibits remarkable chemical properties that make it valuable for designing novel bioactive molecules. Its molecular structure combines the electron-withdrawing effects of the CF3 group with the nucleophilic potential of amino groups, enabling diverse reactivity patterns.

The growing demand for trifluoromethylated compounds in drug discovery has propelled interest in 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one. Researchers frequently search for "fluorinated pyridine building blocks" or "CF3-containing heterocycles" – terms that align perfectly with this compound's attributes. Recent studies highlight its potential as a versatile intermediate for developing kinase inhibitors and antimicrobial agents, addressing urgent needs in antibiotic resistance research.

From a synthetic chemistry perspective, CAS 2135614-60-5 offers multiple advantages. The 2-one pyridine core provides excellent hydrogen bonding capacity, while the trifluoromethyl group enhances metabolic stability – a crucial factor in medicinal chemistry. These features explain why queries like "how to modify pyridine scaffolds" and "improving drug bioavailability with fluorination" frequently appear in scientific literature searches.

The compound's applications extend beyond pharmaceuticals. In material science, 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one serves as a precursor for high-performance polymers with enhanced thermal stability. This connects to trending searches about "heat-resistant polymer additives" and "fluorine-containing materials." The electronics industry also shows interest in such compounds for developing organic semiconductors, responding to the global demand for flexible electronics.

Quality parameters for CAS 2135614-60-5 typically include ≥98% purity (HPLC), with strict control of residual solvents. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterization, addressing common quality-related searches such as "how to analyze fluorinated compounds." Proper storage requires protection from moisture at 2-8°C, maintaining the compound's stability for research applications.

Environmental and safety considerations for 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one follow standard laboratory protocols. While not classified as hazardous, researchers often search for "safe handling of amino pyridines" – emphasizing the importance of proper PPE and ventilation during use. The compound's environmental fate aligns with current "green chemistry" trends, with studies focusing on its biodegradation pathways.

Market intelligence reveals growing procurement of 2135614-60-5 by contract research organizations and academic institutions. Search trends show increased interest in "custom fluorinated compound synthesis" and "bulk pyridine derivatives," reflecting the compound's commercial potential. Suppliers typically offer this material in gram to kilogram quantities, with options for custom modifications to meet specific research needs.

Future research directions for 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one include exploring its utility in bioconjugation chemistry and catalysis. These applications respond to emerging search trends like "new bioconjugation techniques" and "fluorine in catalytic systems." The compound's unique structure positions it well for innovations in these cutting-edge fields.

For researchers considering CAS 2135614-60-5, key technical questions often involve "solubility of fluoropyridines" and "N-protection strategies." The compound demonstrates good solubility in polar aprotic solvents like DMSO and DMF, while the amino groups require careful protection in multi-step syntheses – addressing common experimental challenges.

In conclusion, 1,6-Diamino-4-(trifluoromethyl)pyridin-2-one represents a valuable addition to the toolbox of medicinal and materials chemists. Its combination of fluorine chemistry and pyridine functionality addresses multiple contemporary research needs, from drug development to advanced material design. As synthetic methodologies advance, this compound's versatility will likely lead to broader applications across scientific disciplines.